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Compound of Interest

Compound Name: C33H36N2O7S

Cat. No.: B15174095 Get Quote

Retrosynthetic Analysis and Strategy
A plausible structure for a compound with the formula C33H36N2O7S could involve a multi-

component assembly, for instance, a core scaffold derived from a natural product or a known

pharmacophore, functionalized to achieve the desired molecular formula. A possible

retrosynthetic analysis is presented below, envisioning a convergent synthesis that joins key

fragments in the final stages.
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Target Molecule
C33H36N2O7S Amide Bond Formation

Carboxylic Acid Fragment
(e.g., C20H22O5)

Amine Fragment with Sulfonamide
(e.g., C13H15N2O2S)

Starting Material
(e.g., Substituted Phenol)

Step 1: Alkylation
(e.g., with a dihaloalkane)

Reagents, Solvent, Temp

Step 2: Nucleophilic Substitution
(e.g., with a second phenol)

Reagents, Solvent, Temp

Step 3: Functional Group Interconversion
(e.g., Oxidation to Carboxylic Acid)

Reagents, Solvent, Temp

Carboxylic Acid Fragment

Purification
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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